molecular formula C19H19NO2 B8463920 1h-Indole-3-acetic acid,1-(phenylmethyl)-,ethyl ester

1h-Indole-3-acetic acid,1-(phenylmethyl)-,ethyl ester

Cat. No.: B8463920
M. Wt: 293.4 g/mol
InChI Key: IXIJSXKNGWVIGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole-3-acetic acid,1-(phenylmethyl)-,ethyl ester is a useful research compound. Its molecular formula is C19H19NO2 and its molecular weight is 293.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H19NO2

Molecular Weight

293.4 g/mol

IUPAC Name

ethyl 2-(1-benzylindol-3-yl)acetate

InChI

InChI=1S/C19H19NO2/c1-2-22-19(21)12-16-14-20(13-15-8-4-3-5-9-15)18-11-7-6-10-17(16)18/h3-11,14H,2,12-13H2,1H3

InChI Key

IXIJSXKNGWVIGE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CN(C2=CC=CC=C21)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine sodium hydride (1.08 g, 60% in oil, 27.1 mmol) and dimethylformamide (50 mL). Add a solution of ethyl indol-3-yl-acetic acid (5 g, 24.6 mmol) in dimethylformamide (20 mL). Stir until gas evolution ceases. Add benzyl bromide (5.85 mL, 49.2 mmol). Warm to ambient temperature. After 48 hours, partition the reaction mixture between ethyl acetate and water. Separate the organic layer and extract with a saturated sodium chloride solution. Dry the organic layer over MgSO4, filter, and evaporate in vacuo to give a residue. Chromatograph the residue on silica gel eluting with 10% ethyl acetate/hexane to give the title compound.
Quantity
1.08 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
5.85 mL
Type
reactant
Reaction Step Three
Name
ethyl acetate hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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